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Compound of Interest

Compound Name: ZINC04177596

Cat. No.: B15565754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZINC04177596, chemically identified as 4-sulfanylbenzaldehyde or 4-mercaptobenzaldehyde,

is an aromatic organic compound belonging to the family of thiophenols. While the "discovery"

of such a fundamental chemical structure is not a singular event, its importance lies in its utility

as a versatile building block in organic synthesis. This technical guide provides a

comprehensive overview of the synthesis, physicochemical properties, and known applications

of 4-sulfanylbenzaldehyde, with a focus on experimental protocols and logical workflows

relevant to researchers in drug discovery and materials science.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-sulfanylbenzaldehyde.

[1][2] This data is crucial for its application in experimental settings, including reaction setup

and purification.
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Property Value Source

Molecular Formula C7H6OS PubChem[1]

Molecular Weight 138.19 g/mol PubChem[1]

CAS Number 91358-96-2 PubChem[1]

Appearance Off-white to pale yellow solid ChemicalBook

Melting Point 130 °C LookChem

Boiling Point 257.1±23.0 °C (Predicted) ChemicalBook

Solubility
Slightly soluble in DMF and

DMSO
LookChem

pKa 5.25±0.10 (Predicted) LookChem

InChIKey
NRLPPGBADQVXSJ-

UHFFFAOYSA-N
PubChem

Canonical SMILES C1=CC(=CC=C1C=O)S PubChem

Synthesis of 4-Sulfanylbenzaldehyde
The synthesis of 4-sulfanylbenzaldehyde can be achieved through various methods, primarily

adapting established routes for the preparation of thiophenols. A common and effective strategy

involves the reduction of a corresponding sulfonyl chloride.

General Synthesis Workflow
The logical flow for a common synthetic approach to 4-sulfanylbenzaldehyde is depicted below.

This workflow starts from an easily accessible starting material and proceeds through key

intermediates to the final product.
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Caption: General synthetic workflow for 4-sulfanylbenzaldehyde.

Experimental Protocol: Reduction of 4-
Carboxybenzenesulfonyl Chloride
This protocol details a representative method for the synthesis of 4-sulfanylbenzaldehyde via

the reduction of a commercially available or synthesized sulfonyl chloride derivative.

Materials:

4-Carboxybenzenesulfonyl chloride

Zinc dust

Concentrated Sulfuric Acid

Ice

Diethyl ether (or other suitable organic solvent)

Calcium chloride (for drying)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and set in an ice-

salt bath, carefully add concentrated sulfuric acid to cracked ice to achieve a temperature of

-5 to 0 °C.
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Addition of Starting Material: While maintaining the low temperature and stirring, gradually

add 4-carboxybenzenesulfonyl chloride to the cold acid mixture.

Addition of Reducing Agent: Slowly add zinc dust in portions, ensuring the temperature does

not rise above 0 °C. The reaction is exothermic and may require careful monitoring and

cooling.

Reaction Progression: After the addition of zinc dust is complete, continue stirring the

mixture at 0 °C for 1-2 hours.

Warming and Reflux: Remove the ice bath and allow the reaction mixture to warm to room

temperature. A vigorous reaction with hydrogen evolution may occur. Once subsided, gently

heat the mixture to a boil and reflux for several hours until the reaction is complete, which is

often indicated by a color change to grayish-white.

Work-up and Extraction: Cool the reaction mixture and extract the product with a suitable

organic solvent like diethyl ether.

Drying and Purification: Dry the organic extract over anhydrous calcium chloride, filter, and

remove the solvent under reduced pressure. The crude product can be further purified by

distillation or recrystallization.

Biological Activity and Applications
While specific, in-depth biological studies on 4-sulfanylbenzaldehyde are limited, its structural

motifs—a reactive aldehyde and a nucleophilic thiol—suggest several potential applications in

drug discovery and chemical biology.

Known and Potential Applications
Precursor for Chemopreventative Agents: 4-Sulfanylbenzaldehyde is used as a starting

material in the synthesis of more complex molecules with potential chemopreventative

properties.

Detection of Nerve Agents: The thiol group can be utilized in the development of sensors for

the detection of nerve agents through specific chemical reactions.
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Enzyme Inhibition: Benzaldehyde derivatives are known to act as enzyme inhibitors. For

instance, 4-hydroxybenzaldehyde, a structurally similar compound, has been shown to be a

competitive inhibitor of GABA transaminase (GABA-T) and succinic semialdehyde

dehydrogenase (SSADH). This suggests that 4-sulfanylbenzaldehyde could be explored as

an inhibitor for various enzymes, particularly those with active sites that can interact with

aldehydes or thiols.

Antiproliferative Activity: Analogs of benzaldehyde have been investigated for their

antiproliferative activity in cancer cell lines. The specific effects of the 4-sulfanyl substitution

in this context remain an area for further research.

Antibiotic Modulation: Benzaldehyde has been shown to modulate the activity of certain

antibiotics. The introduction of a thiol group could influence this activity, potentially through

different mechanisms of interaction with bacterial targets.

The logical relationship for the application of 4-sulfanylbenzaldehyde as a chemical

intermediate is illustrated in the following diagram.
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Caption: Potential applications derived from 4-sulfanylbenzaldehyde.

Signaling Pathway Involvement: An Area for Future
Research
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Currently, there is a lack of specific studies detailing the direct interaction of 4-

sulfanylbenzaldehyde with and modulation of defined signaling pathways. However, based on

the known activities of related benzaldehyde and thiophenol compounds, several avenues for

investigation can be proposed. For example, its potential as an enzyme inhibitor suggests it

could interfere with metabolic or cell signaling pathways regulated by the target enzyme.

Further research is required to elucidate any specific signaling pathway involvement.

Conclusion
ZINC04177596, or 4-sulfanylbenzaldehyde, is a readily synthesizable aromatic compound with

significant potential as a chemical intermediate in various fields, including medicinal chemistry

and materials science. While its own biological activity is not extensively characterized, its

structural features make it an attractive starting point for the development of novel therapeutic

agents and chemical probes. The experimental protocols and data presented in this guide

provide a solid foundation for researchers to utilize 4-sulfanylbenzaldehyde in their scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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